Cas no 406-06-4 (propan-2-yl fluoroacetate)

• Product Name: propan-2-yl fluoroacetate
• CAS No: 406-06-4
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 1512927
• PubChem ID: 9839
• Update Time: 2025-04-21

propan-2-yl fluoroacetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl fluoroacetate
• acetic acid, 2-fluoro-, 1-methylethyl ester
• Isopropyl fluoroacetate
• Fluoroacetic acid isopropyl ester
• propan-2-yl 2-fluoroacetate
• fluoroacetic acid, 1-methylethyl ester
• ACETIC ACID, FLUORO-, ISOPROPYL ESTER
• TL 630
• 406-06-4
• DTXSID60193604
• SCHEMBL24083543
• BRN 1744814

• Inchi： 1S/C5H9FO2/c1-4(2)8-5(7)3-6/h4H,3H2,1-2H3
• InChI Key： HERCSPPGAAQXBN-UHFFFAOYSA-N
• SMILES： FCC(=O)OC(C)C

Computed Properties

• Exact Mass: 120.05867
• Monoisotopic Mass: 120.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 121.44°C (rough estimate)
• PSA: 26.3